Cas no 79742-05-5 (3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine)
79742-05-5 structure
Product Name:3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine
CAS No:79742-05-5
MF:C5H10N4O2S
MW:190.223498821259
MDL:MFCD29707806
CID:4717098
Update Time:2023-08-15
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine
- 5-propylsulfonyl-1H-1,2,4-triazol-3-amine
- 5-(PROPANE-1-SULFONYL)-4H-1,2,4-TRIAZOL-3-AMINE
-
- MDL: MFCD29707806
- Inchi: 1S/C5H10N4O2S/c1-2-3-12(10,11)5-7-4(6)8-9-5/h2-3H2,1H3,(H3,6,7,8,9)
- InChI Key: YHRZNUHIIXKQFC-UHFFFAOYSA-N
- SMILES: S(C1=NC(N)=NN1)(CCC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 234
- Topological Polar Surface Area: 110
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 456.4±28.0 °C at 760 mmHg
- Flash Point: 229.8±24.0 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P140420-50mg |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine |
79742-05-5 | 50mg |
$ 125.00 | 2022-06-03 | ||
| TRC | P140420-100mg |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine |
79742-05-5 | 100mg |
$ 210.00 | 2022-06-03 | ||
| abcr | AB560991-500 mg |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine; . |
79742-05-5 | 500MG |
€339.20 | 2023-04-13 | ||
| abcr | AB560991-1 g |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine; . |
79742-05-5 | 1g |
€406.00 | 2023-04-13 | ||
| abcr | AB560991-500mg |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine; . |
79742-05-5 | 500mg |
€333.00 | 2025-04-16 | ||
| abcr | AB560991-1g |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine; . |
79742-05-5 | 1g |
€397.00 | 2025-04-16 | ||
| A2B Chem LLC | BA35194-500mg |
3-(Propylsulfonyl)-1h-1,2,4-triazol-5-amine |
79742-05-5 | >95% | 500mg |
$523.00 | 2024-04-19 | |
| A2B Chem LLC | BA35194-1g |
3-(Propylsulfonyl)-1h-1,2,4-triazol-5-amine |
79742-05-5 | >95% | 1g |
$578.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742858-1g |
5-(Propylsulfonyl)-1h-1,2,4-triazol-3-amine |
79742-05-5 | 98% | 1g |
¥3239.00 | 2024-07-28 | |
| Ambeed | A779885-250mg |
3-(PRopylsulfonyl)-1h-1,2,4-triazol-5-amine |
79742-05-5 | 95% | 250mg |
$224.0 | 2025-04-16 |
3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
79742-05-5 (3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk